Cas no 93731-94-3 (1,3-bis(4-methoxybenzyl)urea)

• Product Name: 1,3-bis(4-methoxybenzyl)urea
• CAS No: 93731-94-3
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 999986
• PubChem ID: 268493
• Update Time: 2025-04-20

1,3-bis(4-methoxybenzyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methoxybenzyl)urea
• 1,3-bis[(4-methoxyphenyl)methyl]urea
• NSC108740
• DTXSID80296303
• Z211758206
• NSC-108740
• AKOS003393785
• SCHEMBL24576223
• N,N'-bis(4-methoxybenzyl)urea
• InChI=1/C17H20N2O3/c1-21-15-7-3-13(4-8-15)11-18-17(20)19-12-14-5-9-16(22-2)10-6-14/h3-10H,11-12H2,1-2H3,(H2,18,19,20
• 93731-94-3
• STK288437
• DS-008314

• Inchi： 1S/C17H20N2O3/c1-21-15-7-3-13(4-8-15)11-18-17(20)19-12-14-5-9-16(22-2)10-6-14/h3-10H,11-12H2,1-2H3,(H2,18,19,20)
• InChI Key： PPSSZWOYSHYRJP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 300.147
• Monoisotopic Mass: 300.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 541.1°Cat760mmHg
• Flash Point: 281.1°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles